Pantothenic Acid-13C3,15N Hemicalcium Salt
Pantothenic Acid-13C3,15N Hemicalcium Salt
Brand Name:
Vulcanchem
CAS No.:
356786-94-2
VCID:
VC0030110
InChI:
InChI=1S/2C9H17NO5.Ca/c2*1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;/h2*7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);/t2*7-;/m00./s1/i2*3+1,4+1,6+1,10+1;
SMILES:
CC(C)(CO)C(C(=O)NCCC(=O)O)O.CC(C)(CO)C(C(=O)NCCC(=O)O)O.[Ca]
Molecular Formula:
C18H34CaN2O10
Molecular Weight:
486.492
Pantothenic Acid-13C3,15N Hemicalcium Salt
CAS No.: 356786-94-2
Reference Standards
VCID: VC0030110
Molecular Formula: C18H34CaN2O10
Molecular Weight: 486.492
| CAS No. | 356786-94-2 |
|---|---|
| Product Name | Pantothenic Acid-13C3,15N Hemicalcium Salt |
| Molecular Formula | C18H34CaN2O10 |
| Molecular Weight | 486.492 |
| IUPAC Name | calcium;3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoic acid |
| Standard InChI | InChI=1S/2C9H17NO5.Ca/c2*1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;/h2*7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);/t2*7-;/m00./s1/i2*3+1,4+1,6+1,10+1; |
| Standard InChIKey | WIWQIMNDNVAWQN-DXAJRXMUSA-N |
| SMILES | CC(C)(CO)C(C(=O)NCCC(=O)O)O.CC(C)(CO)C(C(=O)NCCC(=O)O)O.[Ca] |
| Synonyms | N-[(2R)-2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl]-β-alanine-13C3,15N Hemicalcium; (+)-Pantothenic Acid-13C3,15N Hemicalcium; (D)-(+)-Pantothenic Acid-13C3,15N Hemicalcium; D(+)-N-(2,4-Dihydroxy-3,3-dimethylbutyryl)-β-alanine-13C3,15N Hemicalcium; D-Pant |
| Last Modified | Aug 20 2021 |
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